Cas no 2172614-89-8 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid)
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid
- 2172614-89-8
- EN300-1557647
- 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid
-
- Inchi: 1S/C25H26N2O5/c1-15(24(29)30)10-11-26-23(28)21-12-16(21)13-27-25(31)32-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-10,16,21-22H,11-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/b15-10+
- InChI Key: FYFARULIQWNYRR-XNTDXEJSSA-N
- SMILES: O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC/C=C(/C(=O)O)\C
Computed Properties
- Exact Mass: 434.18417193g/mol
- Monoisotopic Mass: 434.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1557647-0.05g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-0.1g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-0.25g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-0.5g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-1.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-2.5g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-5.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-10.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1557647-50mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1557647-100mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid |
2172614-89-8 | 100mg |
$2963.0 | 2023-09-25 |
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid
4-{[2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methylcyclopropyl]formamido}-2-methylbut-2-enoic acid
The compound with CAS No. 2172614-89-8, known as 4-{[2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methylcyclopropyl]formamido}-2-methylbut-2-enoic acid, is a complex organic molecule with significant potential in the field of organic synthesis and medicinal chemistry. This compound has been the subject of recent research due to its unique structural features and promising applications in drug discovery and chemical synthesis.
The molecular structure of this compound is characterized by several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and a formamide moiety. These groups contribute to the compound's stability, reactivity, and versatility in various chemical reactions. The Fmoc group, in particular, is widely used as a protecting group in peptide synthesis, making this compound a valuable tool in the synthesis of bioactive molecules.
Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The cyclopropane ring in this compound introduces strain and rigidity into the molecule, which can enhance its binding affinity to target proteins. This property has led researchers to explore its potential as a lead compound for developing novel therapeutic agents.
The presence of the formamide group further enhances the compound's versatility. Formamide functionalities are known for their ability to participate in various nucleophilic and electrophilic reactions, making this compound suitable for further functionalization and modification. This feature is particularly advantageous in drug design, where fine-tuning of molecular properties is often required.
In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as coupling reactions, ring-closing metathesis, and protecting group strategies. The use of the Fmoc group during synthesis ensures that intermediate products are stable and amenable to further transformations.
From an analytical standpoint, this compound has been characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These analyses have provided detailed insights into its molecular structure and purity, ensuring its reliability for use in downstream applications.
The application of this compound extends beyond traditional organic synthesis. Its unique combination of functional groups makes it a promising candidate for use in materials science, particularly in the development of advanced polymers and materials with tailored properties.
In conclusion, 4-{[2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methylcyclopropyl]formamido}-2-methylbut-2-enoic acid represents a significant advancement in organic chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing drug discovery and chemical innovation.
2172614-89-8 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)